![molecular formula C10H6Cl2N4 B6359916 2,2'-Dichloro-3,3'-azopyridine CAS No. 90943-51-4](/img/structure/B6359916.png)
2,2'-Dichloro-3,3'-azopyridine
Overview
Description
2,2'-Dichloro-3,3'-azopyridine is a synthetic organic compound belonging to the class of pyridine derivatives. It is a colorless, white, or yellow solid with a molecular weight of 152.02 g/mol and a melting point of 117-118°C. It is insoluble in water but soluble in organic solvents such as ethanol, chloroform, and benzene. The compound has been extensively studied for its potential applications in medicinal chemistry and biochemistry.
Scientific Research Applications
Reagents in Esterification Reactions
2,2'-Dichloro-3,3'-azopyridine and related compounds have been studied for their use as reagents in esterification reactions, specifically in a modified Mitsunobu reaction. These azopyridines, particularly the 4,4'-azopyridine variant, show promise in facilitating the isolation of hydrazine byproducts and offer solutions for separation problems in Mitsunobu reactions. Their ability to be recycled to azopyridine by oxidation is also notable (Iranpoor, Firouzabadi, Khalili, & Motevalli, 2008).
Synthesis of Dichloroalkyl-Dihaloaziridines
Research has been conducted on the synthesis of 3-(2-chloroalkyl)-2,2-dihaloaziridines via the cycloaddition of dihalocarbenes to the C N double bond of β-chloroimines. These aziridines demonstrate diverse reactivity, leading to various compounds under different conditions, highlighting the versatility of 2,2'-dichloro-3,3'-azopyridine in synthetic chemistry (Shinkevich et al., 2008).
Complex Formation in Coordination Chemistry
2,2'-Dichloro-3,3'-azopyridine is involved in the formation of pentacoordinated iridium(I) complexes. These complexes, formed with 2-(arylazo)pyridine ligands, exhibit square-pyramidal geometry and significant dπ–π* back-bonding. The stability and inertness of these complexes in comparison to 2,2'-bipyridine species are notable, providing insights into the coordination chemistry of azopyridines (Shivakumar, Gangopadhyay, & Chakravorty, 2001).
Selective Functionalization Strategies
Studies on the selective functionalization of dichloropyridines, including 2,2'-Dichloro-3,3'-azopyridine, provide insights into the reactivity and site selectivity of these compounds. This research is significant for understanding the chemical behavior of dichloropyridines in various organic synthesis processes (Marzi, Bigi, & Schlosser, 2001).
Gold-Catalyzed Conversion of Alkynes
2,2'-Dichloro-3,3'-azopyridine N-oxide has been used as a novel oxygen transfer reagent in the gold(I)-catalyzed oxidation of alkynes to 1,2-dicarbonyls. This process is notable for its effectiveness across a range of substrates and its application in acid-free conditions (Dubovtsev, Shcherbakov, Dar'in, & Kukushkin, 2019).
properties
IUPAC Name |
bis(2-chloropyridin-3-yl)diazene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N4/c11-9-7(3-1-5-13-9)15-16-8-4-2-6-14-10(8)12/h1-6H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNMPNQVFFCZPCY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)N=NC2=C(N=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2-chloro-3-pyridyl)diazene |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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